Cas no 1040637-86-2 (N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-fluorobenzene-1-sulfonamide)

• Product Name: N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-fluorobenzene-1-sulfonamide
• CAS No: 1040637-86-2
• MF: C₁₈H₁₇FN₂O₃S
• MW: 360.402586698532
• CID: 5908723
• PubChem ID: 25852857
• Update Time: 2025-10-29

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-3-fluorobenzenesulfonamide
• N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-fluorobenzene-1-sulfonamide
• N-(1-(cyclopropanecarbonyl)indolin-6-yl)-3-fluorobenzenesulfonamide
• 1040637-86-2
• AKOS024498380
• F5099-0683

• Inchi： 1S/C18H17FN2O3S/c19-14-2-1-3-16(10-14)25(23,24)20-15-7-6-12-8-9-21(17(12)11-15)18(22)13-4-5-13/h1-3,6-7,10-11,13,20H,4-5,8-9H2
• InChI Key： WCNDMZHCLQRNDB-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN3C(C2CC2)=O)(=O)=O)=CC=CC(F)=C1

Computed Properties

• Exact Mass: 360.09439174g/mol
• Monoisotopic Mass: 360.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-fluorobenzene-1-sulfonamide

N-(1-Cyclopropanecarbonyl-2,3-Dihydro-1H-Indol-6-Yl)-3-Fluorobenzene-1-Sulfonamide: A Comprehensive Overview

The compound N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-fluorobenzene-1-sulfonamide (CAS No. 1040637-86-2) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug discovery and development. The structure of this molecule combines a cyclopropane ring, a dihydroindole moiety, and a fluorinated aromatic sulfonamide group, making it a unique candidate for various biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, which is critical for its application in biological assays. The cyclopropane ring within the molecule is particularly interesting due to its strained geometry, which can impart unique pharmacokinetic properties, including improved bioavailability and enhanced target binding affinity.

Research into the biological activity of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-fluorobenzene-1-sulfonamide has revealed promising results in several therapeutic areas. For instance, studies have demonstrated its potential as an antidepressant by modulating serotonin reuptake inhibitors (SRIs). The presence of the fluorine atom in the aromatic ring enhances the lipophilicity of the molecule, which is crucial for crossing the blood-brain barrier and exerting its effects on central nervous system targets.

Moreover, this compound has shown inhibitory activity against certain kinases involved in cancer progression. The sulfonamide group is known to act as a bioisostere for amides, providing a platform for hydrogen bonding interactions with protein targets. This property makes it a valuable tool in the development of targeted therapies for oncological applications. Recent studies have also explored its potential as an anti-inflammatory agent, where it exhibits selective inhibition of cyclooxygenase (COX) enzymes without causing significant gastrointestinal side effects.

The structural versatility of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-fluorobenzene-1-sulfonamide allows for extensive chemical modification to optimize its pharmacokinetic and pharmacodynamic profiles. For example, altering the substituents on the indole ring or modifying the sulfonamide group can significantly influence its solubility, permeability, and metabolic stability. These modifications are essential for overcoming challenges such as poor drug absorption and rapid clearance from the body.

In terms of manufacturing and quality control, this compound adheres to stringent regulatory standards to ensure its safety and efficacy. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm its identity and purity. These methods are critical for maintaining consistency across different batches and ensuring reproducibility in preclinical studies.

Looking ahead, ongoing research is focused on exploring the combinatorial effects of this compound with other therapeutic agents to enhance its efficacy while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for innovative treatment strategies that could address unmet medical needs in various disease areas.

In conclusion, N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-Yl)-3-fluorobenzene-1-sulfonamide (CAS No. 1040637-86-) represents a cutting-edge molecule with immense potential in drug development. Its unique structure, combined with recent advancements in synthetic and biological research, positions it as a key player in advancing modern medicine.